2-(4-chlorophenoxy)-N-((1-(4-ethoxyphenyl)-1H-tetrazol-5-yl)methyl)-2-methylpropanamide

• IUPAC Name: 2-(4-chlorophenoxy)-N-[[1-(4-ethoxyphenyl)tetrazol-5-yl]methyl]-2-methylpropanamide
• InChI: InChI=1S/C20H22ClN5O3/c1-4-28-16-11-7-15(8-12-16)26-18(23-24-25-26)13-22-19(27)20(2,3)29-17-9-5-14(21)6-10-17/h5-12H,4,13H2,1-3H3,(H,22,27)
• InChI Key: XBDRVTUDPYJLGM-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)N2C(=NN=N2)CNC(=O)C(C)(C)OC3=CC=C(C=C3)Cl
• Molecular Formula: C20H22ClN5O3
• Molecular Weight: 415.9 g/mol

Description

2-(4-chlorophenoxy)-N-((1-(4-ethoxyphenyl)-1H-tetrazol-5-yl)methyl)-2-methylpropanamide is a useful research compound. Its molecular formula is C20H22ClN5O3 and its molecular weight is 415.88. The purity is usually 95%.
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Scientific Research Applications

Antimicrobial Activities

Research on compounds with structural similarities, including tetrazole derivatives and chlorophenyl components, has shown promising antimicrobial properties. Bektaş et al. (2007) synthesized 1,2,4-triazole derivatives exhibiting good to moderate antimicrobial activities against various microorganisms, suggesting potential applications of similar compounds in developing new antimicrobial agents (Bektaş, Karaali, Sahin, Demirbaş, Karaoglu, & Demirbas, 2007).

Docking Studies and Crystal Structure

Al-Hourani et al. (2015) conducted docking studies and crystal structure analysis on tetrazole derivatives to evaluate their potential as COX-2 inhibitors, a key enzyme involved in inflammation and pain. This research underscores the importance of structural analysis in understanding the interaction of chemical compounds with biological targets and their potential therapeutic applications (Al-Hourani, El‐Barghouthi, McDonald, Al-Awaida, & Wuest, 2015).

Synthesis of Novel Compounds

Abu‐Hashem et al. (2020) focused on synthesizing novel compounds derived from visnaginone and khellinone, demonstrating significant COX-2 inhibitory activity along with analgesic and anti-inflammatory effects. This study exemplifies the synthetic exploration of new compounds for pharmacological applications (Abu‐Hashem, Al-Hussain, & Zaki, 2020).

Anticancer Evaluation

Ravinaik et al. (2021) designed and synthesized benzamides with significant anticancer activity against several cancer cell lines, highlighting the potential of structurally similar compounds in anticancer research (Ravinaik, Rao, Rao, Ramachandran, & Reddy, 2021).